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Compound of Interest

Compound Name: Quinoxyfen

Cat. No.: B1680402

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoxyfen is a preventative fungicide belonging to the quinoline class of chemicals, highly
effective against powdery mildew diseases in a variety of crops. Its unique mode of action,
which involves the disruption of early fungal development stages, makes it a valuable tool in
integrated pest management programs, particularly in managing fungicide resistance. These
application notes provide detailed information on quinoxyfen's formulation, mechanism of
action, and protocols for its evaluation in a research setting.

Formulations and Physicochemical Properties

Quinoxyfen is commonly available as a suspension concentrate (SC). A typical formulation
contains 250 g/L of the active ingredient. For experimental purposes, it is crucial to start with a
well-characterized formulation or technical-grade quinoxyfen.

Table 1: Physicochemical Properties of Quinoxyfen
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Property Value

Chemical Name 5,7-dichloro-4-(4-fluorophenoxy)quinoline
Molecular Formula C1sHsCI2FNO

Molecular Weight 308.13 g/mol

Appearance Off-white solid

Melting Point 106-107.5 °C

pH dependent: 0.128 mg/L (pH 5), 0.047 mg/L

Water Solubili
b4 (pH 7), 0.036 mg/L (pH 9)

Suspension Concentrate (SC), Emulsifiable
Concentrate (EC)

Common Formulations

Mechanism of Action

Quinoxyfen is a protectant fungicide with a novel mode of action that disrupts signal
transduction pathways in fungi, specifically interfering with G-protein signaling.[1] This
disruption occurs at the early stages of fungal development, preventing infection before visible
symptoms appear. Its primary targets are spore germination and the formation of appressoria,
the specialized structures fungi use to penetrate host tissues.[1]

Signaling Pathway Disruption

Quinoxyfen's interference with G-protein signaling is a key aspect of its fungicidal activity. It
has been shown to disrupt the production of G-proteins and perturb early cell signaling events.
[1] Research suggests that quinoxyfen may affect the function of GTPase activating proteins
(GAPs), which are crucial regulators of G-protein signaling.[1] This disruption of the signaling
cascade prevents the fungus from recognizing the host plant and initiating the infection
process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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